4-[(2-ethyl-1-piperidinyl)carbonyl]-2-(5-methyl-2-thienyl)quinoline

• IUPAC Name: (2-ethylpiperidin-1-yl)-[2-(5-methylthiophen-2-yl)quinolin-4-yl]methanone
• InChI: InChI=1S/C22H24N2OS/c1-3-16-8-6-7-13-24(16)22(25)18-14-20(21-12-11-15(2)26-21)23-19-10-5-4-9-17(18)19/h4-5,9-12,14,16H,3,6-8,13H2,1-2H3
• InChI Key: YCFHMQNYTUGJCP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(S4)C
• Molecular Formula: C22H24N2OS
• Molecular Weight: 364.5 g/mol

Description

4-[(2-ethyl-1-piperidinyl)carbonyl]-2-(5-methyl-2-thienyl)quinoline, also known as EPCMTQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPCMTQ is a quinoline derivative that exhibits unique properties, making it an attractive candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 4-[(2-ethyl-1-piperidinyl)carbonyl]-2-(5-methyl-2-thienyl)quinoline is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell proliferation. The compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the prevention of cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell growth and the induction of apoptosis in cancer cells. The compound has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[(2-ethyl-1-piperidinyl)carbonyl]-2-(5-methyl-2-thienyl)quinoline is its potent antitumor activity, making it an attractive candidate for the development of new anticancer drugs. However, the compound has some limitations, including its low solubility in water and its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 4-[(2-ethyl-1-piperidinyl)carbonyl]-2-(5-methyl-2-thienyl)quinoline, including the development of new derivatives with improved solubility and reduced toxicity. The compound could also be further studied for its potential applications in the treatment of other diseases, such as inflammation and oxidative stress-related disorders. Additionally, the mechanism of action of this compound could be further elucidated to better understand its potential therapeutic effects.

Synthesis Methods

The synthesis of 4-[(2-ethyl-1-piperidinyl)carbonyl]-2-(5-methyl-2-thienyl)quinoline involves the reaction of 5-methyl-2-thiophenecarboxylic acid with thionyl chloride to form 5-methyl-2-thienyl chloride. The resulting compound is then reacted with 4-(2-ethylpiperidine-1-carbonyl) aniline to form this compound. The synthesis of this compound is relatively simple and can be performed using standard laboratory equipment.

Scientific Research Applications

4-[(2-ethyl-1-piperidinyl)carbonyl]-2-(5-methyl-2-thienyl)quinoline has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit potent antitumor activity in vitro, making it a promising candidate for the development of new anticancer drugs.